Cas no 36148-89-7 (Amphotericin B methyl ester)

Amphotericin B methyl ester structure
Amphotericin B methyl ester structure
Product Name:Amphotericin B methyl ester
CAS No:36148-89-7
MF:C48H75NO17
MW:938.105616807938
CID:307425
PubChem ID:11968030
Update Time:2025-04-19

Amphotericin B methyl ester Chemical and Physical Properties

Names and Identifiers

    • Amphotericin B, methylester
    • Amb
    • METHYLAMPHOTERICIN B
    • Amphotericin B methyl ester
    • methyl (1R,3S,5R,6R,9R,11R,15S,16R,17R,18S,19E,21E,23E,25E,27E,29E,31E,33R,35S,36R,37S)-33-[(2R,3S,4S,5S,6R)-4-amino-3,5-dihydroxy-6-methyloxan-2-yl]oxy-1,3,5,6,9,11,17,37-octahydroxy-15,16,18-trimethyl-13-oxo-14,39-dioxabicyclo[33.3.1]nonatriaconta-19,21,23,25,27,29,31-heptaene-36-carboxylate
    • Q27225718
    • UNII-074Z98YIW3
    • SCHEMBL20988147
    • 36148-89-7
    • Amphotericin B Methyl Ester 90per cent
    • 074Z98YIW3
    • Amphotericin B Methyl Ester 90%
    • DTXSID701009331
    • CS-0111429
    • UAZIZEMIKKIBCA-TYVGYKFWSA-N
    • CHEMBL321176
    • HY-135327
    • Amphotericin B Me Ester
    • methyl (1R,3S,5R,6R,9R,11R,15S,16R,17R,18S,19E,21E,23E,25E,27E,29E,31E,33R,35S,36R,37S)-33-[(3-amino-3,6-dideoxy-beta-D-mannopyranosyl)oxy]-1,3,5,6,9,11,17,37-octahydroxy-15,16,18-trimethyl-13-oxo-14,39-dioxabicyclo[33.3.1]nonatriaconta-19,21,23,25,27,29,31-heptaene-36-carboxylate
    • CHEBI:277842
    • AmphotericinB
    • G16000
    • Inchi: 1S/C48H75NO17/c1-28-18-16-14-12-10-8-6-7-9-11-13-15-17-19-35(65-47-45(59)42(49)44(58)31(4)64-47)25-39-41(46(60)62-5)38(55)27-48(61,66-39)26-34(52)23-37(54)36(53)21-20-32(50)22-33(51)24-40(56)63-30(3)29(2)43(28)57/h6-19,28-39,41-45,47,50-55,57-59,61H,20-27,49H2,1-5H3/b7-6+,10-8+,11-9+,14-12+,15-13+,18-16+,19-17+/t28-,29-,30-,31+,32+,33+,34-,35-,36+,37+,38-,39-,41+,42-,43+,44+,45-,47-,48+/m0/s1
    • InChI Key: UAZIZEMIKKIBCA-TYVGYKFWSA-N
    • SMILES: O1[C@H]2C[C@H](C=CC=CC=CC=CC=CC=CC=C[C@H](C)[C@H]([C@@H](C)[C@H](C)OC(C[C@@H](C[C@@H](CC[C@H]([C@@H](C[C@@H](C[C@@]1(C[C@@H]([C@H]2C(=O)OC)O)O)O)O)O)O)O)=O)O)O[C@H]1[C@H]([C@H]([C@@H]([C@@H](C)O1)O)N)O |t:4,6,8,10,12,14,16|

Computed Properties

  • Exact Mass: 937.50300
  • Monoisotopic Mass: 937.503
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 11
  • Hydrogen Bond Acceptor Count: 18
  • Heavy Atom Count: 66
  • Rotatable Bond Count: 4
  • Complexity: 1680
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 19
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 7
  • Undefined Bond Stereocenter Count: 0
  • Topological Polar Surface Area: 309A^2
  • XLogP3: 2.6

Experimental Properties

  • Density: 1.3±0.1 g/cm3
  • Boiling Point: 1102.6°Cat760mmHg
  • Flash Point: 620.6°C
  • Refractive Index: 1.602
  • PSA: 308.61000
  • LogP: 1.50040
  • Vapor Pressure: 0.0±0.6 mmHg at 25°C

Amphotericin B methyl ester Security Information

Amphotericin B methyl ester Pricemore >>

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